Cas no 299-75-2 (Treosulfan)

• Product Name: Treosulfan
• CAS No: 299-75-2
• MF: C₆H₁₄O₈S₂
• MW: 278.300560474396
• MDL: MFCD02258964
• CID: 256855
• PubChem ID: 9882105
• Update Time: 2025-04-19

Treosulfan Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1,4-dimethanesulfonate, (2S,3S)-
• (2S,3S)-Threitol 1,4-bismethanesulfonate
• TREOSULFAN
• Treosulphan
• (2S,3S)-2,3-dihydroxybutane-1,4-diyl-dimethanesulfonate
• Cb 40067
• CB-2562
• Dihydroxybusulfan
• Dihydroxymyleran
• L-Dihydroxy-Busulfan
• Leo 40067
• L-threitol 1,4-bis(methanesulfonate)
• L-threitol 1,4-bismethane sulfonate
• L-threitol-1,4-bic-methanesulfonate
• THREOSULFAN
• (2S,3S)-Butanetetraol 1,4-dimesylate
• NSC 39069
• Threosulphan
• Treosulfanum [INN-Latin]
• L-Threitol, 1,4-bismethanesulfonate
• GRAFAPEX
• TreosulphanNSC 39069
• L-THREITOL 1,4-DIMETHANESULPHONATE
• rel-(2S,3S)-2,3-Dihydroxybutane-1,4-diyl dimethanesulfonate
• Treosulfan [USAN:INN:BAN]
• 1,2,3,4-Butanetetrol, 1,4-dimethanesulfonate, (S-(R*,R*))-
• WHO 3103
• C19557
• Threitol, 1,4-dimethanesulfonate, (2S,3S)-
• Trecondi
• EN300-1703341
• CHEBI:82557
• EINECS 206-081-0
• (S)-3-BOC-AMINO-1-DIAZO-3-(4-BENZYLOXY)PHENYL-2-BUTANONE
• Treosulfan (INN)
• GRAFTREVO
• TREOSULFAN [IARC]
• HY-16503
• HSDB 6963
• CO61ER3EPI
• l-Threitol-1,4-bis(methanesulfonate)
• Ovastat
• NSC 39069;Treosulphan
• UNII-CO61ER3EPI
• L-Threitol, 1,4-bis(methanesulfonate)
• TREOGRAFT
• AKOS030231132
• TRECONDYV
• CS-3889
• Treosulfanum
• SCHEMBL5399430
• D07253
• s6958
• TREOSULFAN [MART.]
• YCPOZVAOBBQLRI-WDSKDSINSA-N
• l-threitol-1,4-bis-methanesulfonate
• PS-12126
• CCRIS 2781
• (S-(R*,R*))-1,2,3,4-Butanetetrol, 1,4-dimethanesulfonate
• CHEMBL455186
• Treosulfano [INN-Spanish]
• A912763
• NSC-39069
• [(2S,3S)-2,3-dihydroxy-4-methylsulfonyloxybutyl] methanesulfonate
• Treosulfano
• KEPCONDI
• Threitol, 1,4-dimethanesulfonate, L-(+)-
• 299-75-2
• L-Threitol 1,4-dimethanesulfonate
• (2S,3S)-2,3-dihydroxy-4-(methanesulfonyloxy)butyl methanesulfonate
• TREOSULFAN [INN]
• Ovastat (TN)
• 21106-06-9
• TREOSULFAN [HSDB]
• TREOSULFAN [WHO-DD]
• DB11678
• TREOSULFAN [USAN]
• DTXSID0026173
• (2S,3S)-2,3-dihydroxybutane-1,4-diyl dimethanesulfonate
• TREOSULFAN (MART.)
• 1,2,3,4-Butanetetrol, 1,4-dimethanesulfonate, (S-(R*,R*))-(9CI)
• L-threitol 1,4-bismethanesulphonate, Ovastat
• Treosulfan [INN:BAN]
• Treosulfan (USAN/INN)
• DIHYDROXYBUSULPHAN
• L-THREITOL DIMETHANESULPHONATE
• 1,4-DIMETHANESULPHONATE-(L-THREITOL)
• (2S,3S)-THREITOL 1,4-BISMETHANESULPHONATE
• Treosulfanum (INN-Latin)
• L01AB02
• 1-Threitol-1,4-bis(methanesulfonate)
• Tresulfon
• TREOSULFAN (IARC)
• (2,3-dihydroxy-4-methylsulfonyloxybutyl) methanesulfonate
• Threitol, 1,4-dimethanesulfonate
• (2S,3S)-TREITOL 1,4-DIMETHANESULFONATE
• 1,2,3, 4-Butanetetrol, 1,4-dimethanesulfonate, [R-(R*,S*)]-
• DTXCID106173
• CB 2562
• Treosulfano (INN-Spanish)
• (+)THRIETOL 1,4-DIMETHANESULPHONATE
• 1,4-DI-O-METHANESULFONYLBUTAN-1,2,3,4-TETROLE
• 1,2,3, 4-Butanetetrol, 1,4-dimethanesulfonate, (R-(R*,S*))-
• Threitol, 1,4-dimethanesulfonate (8CI)
• (S-(R*,R*))-1,2,3,4-butanetetrol,1,4-dimethanesulfonate
• L-dihydroxybusulfan
• 1,4-BIS-O-METHANESULPHONYL-L-THREITOL
• (2S,3S)-THREITOL 1,4-DIMETHANESULFONATE
• DA-68314
• TRESULPHAN
• NSC39069
• L-Threityl dimesylate
• BRD-K20902145-001-01-2
• Treosulfan

• MDL： MFCD02258964
• Inchi： 1S/C6H14O8S2/c1-15(9,10)13-3-5(7)6(8)4-14-16(2,11)12/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： YCPOZVAOBBQLRI-WDSKDSINSA-N
• SMILES： S(C)(=O)(=O)OC[C@@H]([C@H](COS(C)(=O)=O)O)O

Computed Properties

• Exact Mass: 278.01300
• Monoisotopic Mass: 278.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: -2.2

Experimental Properties

• Density: 1.305 (estimate)
• Melting Point: 76 - 78 °C
• Boiling Point: 359.3°C (rough estimate)
• Flash Point: 320.9ºC
• Refractive Index: 1.5630 (estimate)
• PSA: 143.96000
• LogP: -0.17780
• Optical Activity: [α]/D -4.9 to -5.9°, c = 1 in acetone

Treosulfan Security Information

• Hazardous Material transportation number：UN 2811
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters